
6,8-Dichloro-4-oxo-4H-chromene-3-carbaldehyde
proper disposal procedures

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
6,8-Dichloro-4-oxo-4H-chromene-

3-carbaldehyde

Cat. No.: B1297858 Get Quote

Safe Disposal of 6,8-Dichloro-4-oxo-4H-chromene-3-
carbaldehyde
The following provides detailed procedures for the safe and proper disposal of 6,8-dichloro-4-
oxo-4H-chromene-3-carbaldehyde, a chemical compound that requires careful handling due

to its hazardous properties. Adherence to these guidelines is crucial for ensuring laboratory

safety and environmental protection.

Immediate Safety and Handling Precautions
Before handling 6,8-dichloro-4-oxo-4H-chromene-3-carbaldehyde, it is imperative to be

familiar with its associated hazards. The compound is classified with the GHS07 pictogram,

indicating that it can cause skin and eye irritation.

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.[1]

Precautionary Measures:
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Work in a well-ventilated area, preferably within a fume hood, to avoid inhalation of dust or

vapors.[2][3]

Avoid all direct contact with the substance.[2]

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the work area.[4]

Personal Protective Equipment (PPE)
The following personal protective equipment must be worn at all times when handling 6,8-
dichloro-4-oxo-4H-chromene-3-carbaldehyde:

PPE Item Specification

Eye Protection Chemical safety goggles or a face shield.[2][5]

Hand Protection Chemically resistant nitrile gloves.[2][5]

Body Protection
A laboratory coat to protect skin and clothing.[2]

[5]

Footwear Closed-toe shoes to protect against spills.[5]

Respiratory
If working outside a fume hood or if dust is

generated, use a NIOSH-approved respirator.[6]

Disposal Procedures
As a chlorinated organic compound, 6,8-dichloro-4-oxo-4H-chromene-3-carbaldehyde must

be disposed of as hazardous waste.[2][5] Under no circumstances should this chemical be

disposed of down the drain or in regular trash.[5][7]

Step-by-Step Disposal Protocol
Segregation: This compound is a halogenated organic substance. It must be collected in a

designated waste container specifically labeled "Halogenated Organic Waste."[2][5] Do not

mix with non-halogenated waste.[7]
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Containerization:

Use a sturdy, leak-proof, and chemically compatible container for waste collection.[7] The

original container can be used if it is in good condition.

Ensure the container is clearly labeled with "Hazardous Waste" and the full chemical

name: "6,8-dichloro-4-oxo-4H-chromene-3-carbaldehyde."[7]

Keep the waste container securely closed except when adding waste.[7]

Storage:

Store the waste container in a designated, well-ventilated, and cool, dry area away from

incompatible materials.[8]

Utilize secondary containment for all liquid waste containers to prevent spills.[7]

Arranging for Pickup:

Contact your institution's Environmental Health and Safety (EHS) office or the designated

waste management personnel to schedule a pickup for the hazardous waste container.[5]

[9]

Disposal of Contaminated Materials
Any materials that come into contact with 6,8-dichloro-4-oxo-4H-chromene-3-carbaldehyde,

such as gloves, weighing paper, or absorbent pads, must also be disposed of as hazardous

waste. Place these items in a sealed bag and then into the designated "Halogenated Organic

Waste" container.

Emergency Procedures
In the event of a spill or exposure, follow these immediate steps:
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Incident Action

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.[4] If

skin irritation occurs, seek medical attention.[1]

Eye Contact

Rinse cautiously with water for several minutes,

removing contact lenses if present and easy to

do.[4] Continue rinsing for at least 15 minutes

and seek immediate medical attention.[8]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide respiratory support and seek

medical attention.[4]

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water and seek immediate medical attention.[4]

Spill

For small spills, use an inert, non-reactive

absorbent material.[3] Collect the absorbed

material and place it in the designated

hazardous waste container. For large spills,

evacuate the area and contact your institution's

emergency response team.[3]

Chemical Information Summary
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Property Value

Chemical Name
6,8-dichloro-4-oxo-4H-chromene-3-

carbaldehyde

CAS Number 64481-10-3

Molecular Formula C₁₀H₄Cl₂O₃

Physical Form Solid

GHS Pictogram GHS07 (Exclamation Mark)

Signal Word Warning

Hazard Statements H315, H319, H335[1]

Precautionary Statements
P261, P264, P271, P280, P302+P352,

P304+P340, P305+P351+P338, P312[1]

Disposal Workflow
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Caption: Disposal workflow for 6,8-dichloro-4-oxo-4H-chromene-3-carbaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1297858?utm_src=pdf-custom-synthesis
https://aksci.com/sds/8335CG_SDS.pdf
https://scienceready.com.au/pages/safe-handing-and-disposal-of-organic-substances
https://umdearborn.edu/sites/default/files/unmanaged/pdf/ehs/reactive-chemicals.pdf
https://www.fishersci.com/store/msds?partNumber=CC24101DA&productDescription=2H-CHROMENE-3-CARBOXYLIC+1GR&vendorId=VN00092202&countryCode=US&language=en
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://www.oxy.com/siteassets/documents/chemicals/products/chlorinated-organics/ChlorinatedOrganicsHandbook.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.fishersci.com/store/msds?partNumber=AAL14742&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://ehrs.upenn.edu/health-safety/regulated-waste/chemical-waste/disposal-highly-reactive-reagents
https://www.benchchem.com/product/b1297858#6-8-dichloro-4-oxo-4h-chromene-3-carbaldehyde-proper-disposal-procedures
https://www.benchchem.com/product/b1297858#6-8-dichloro-4-oxo-4h-chromene-3-carbaldehyde-proper-disposal-procedures
https://www.benchchem.com/product/b1297858#6-8-dichloro-4-oxo-4h-chromene-3-carbaldehyde-proper-disposal-procedures
https://www.benchchem.com/product/b1297858#6-8-dichloro-4-oxo-4h-chromene-3-carbaldehyde-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1297858?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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